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An In-depth Technical Guide on 3-Keto Petromyzonol Sulfate (3kPZS) as a Component of the

Sea Lamprey Sex Pheromone

Introduction
The sea lamprey (Petromyzon marinus), a primitive, jawless fish, has been a significant

invasive species in the Laurentian Great Lakes, contributing to the decline of native fish

populations.[1] Effective control of sea lamprey populations is a critical ecological and

economic goal. A promising avenue for control lies in the manipulation of their sophisticated

chemical communication system, which governs crucial life-cycle events such as migration and

reproduction.[2][3]

Mature male sea lampreys release a multi-component sex pheromone that attracts ovulating

females to their nests for spawning.[2] The primary and most potent component of this

pheromone is 7α, 12α, 24-trihydroxy-5α-cholan-3-one-24-sulfate, commonly known as 3-keto
petromyzonol sulfate (3kPZS).[4] This bile acid derivative is synthesized in the liver and

released through the gills of spermiating males. 3kPZS is not only a powerful attractant for

spawning-ready females but also a key modulator of the neuroendocrine system in both sexes,

priming them for reproduction. This technical guide provides a comprehensive overview of the

biosynthesis, physiological effects, and experimental investigation of 3kPZS, targeting

researchers, scientists, and professionals in drug development and pest management.
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3kPZS is a sulfated bile alcohol, a derivative of cholesterol metabolism. In mature male sea

lampreys, its synthesis is a multi-step process occurring primarily in the liver. The immediate

precursor to 3kPZS is petromyzonol sulfate (PZS). The transformation from PZS to 3kPZS is a

critical step in the production of the active male sex pheromone. Once synthesized, 3kPZS is

transported via the bloodstream to the gills, from where it is released into the water to form a

pheromone plume.
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Biosynthesis and release pathway of 3kPZS.
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Physiological Effects and Signaling
The detection of 3kPZS by the sea lamprey's highly sensitive olfactory system triggers a

cascade of behavioral and physiological responses. In ovulating females, 3kPZS elicits potent

attraction, inducing upstream swimming towards the pheromone source, which is typically a

nesting male.

In male lampreys, 3kPZS acts as a primer pheromone, synchronizing sexual maturation and

pheromone release within the population. Detection of 3kPZS by the olfactory organ stimulates

the synthesis and release of lamprey gonadotropin-releasing hormone (lGnRH). Circulating

lGnRH then acts on the testes to promote steroidogenesis, leading to the production of 15α-

hydroxyprogesterone (15α-P), which in turn induces spermatogenesis. Furthermore, 15α-P

travels to the liver and gills, creating a positive feedback loop that enhances the synthesis and

release of 3kPZS.

Olfactory Detection

Brain

Circulation

Testes

Positive Feedback Loop

3kPZS in Environment Olfactory Organ

lGnRH Synthesis
 & Release

Plasma lGnRH

Steroidogenesis

Plasma 15α-P

Spermatogenesis

Liver & Gills

15α-P Release

Increased 3kPZS
Synthesis & Release

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b561654?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neuroendocrine signaling pathway in male sea lampreys.

Quantitative Data on 3kPZS
The following tables summarize key quantitative data related to the production and activity of

3kPZS.

Parameter Value Reference(s)

Release Rate by Males

Average Release Rate ~0.5 mg/h

Mass-Adjusted Release
Decreases with increasing

male body mass

Olfactory Sensitivity (EOG)

Detection Threshold ~10-12 M to 10-10 M

Behavioral Response

Effective Concentration (in-

stream)
10-14 M to 10-11 M

Application in Trapping

Increase in Trap Capture

Rates
Up to 53%

Increase in Lampreys

Captured

Up to 113% more than un-

baited traps

Experimental Protocols
The identification and characterization of 3kPZS have been achieved through a multi-

disciplinary approach known as bioassay-guided fractionation.

Pheromone Collection and Extraction
Objective: To isolate pheromone components from water conditioned by sexually mature

male sea lampreys.
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Methodology:

Hold spermiating male sea lampreys in tanks with a continuous flow of water for a set

period (e.g., 2-4 hours).

Pass the conditioned water through a column containing an adsorbent resin, such as

Amberlite XAD7HP. This resin effectively binds the pheromonal compounds.

Elute the bound compounds from the resin using a solvent, typically methanol or ethanol.

Concentrate the eluate under reduced pressure to obtain a crude extract for further

fractionation.

Chemical Analysis and Quantification
Objective: To identify, characterize, and quantify 3kPZS in the extracted samples.

Methodology:

Fractionation: Subject the crude extract to High-Performance Liquid Chromatography

(HPLC) to separate it into individual fractions.

Identification: Analyze the fractions using spectrometric and spectroscopic methods like

Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy to

determine the molecular weight and elucidate the chemical structure of the compounds.

Quantification: Develop a sensitive quantification method using Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS). This allows for the measurement of 3kPZS

concentrations in both laboratory and natural water samples with a high degree of

accuracy and a low limit of detection (e.g., 0.1 ng/mL).

Electro-olfactogram (EOG) Recording
Objective: To measure the electrical response of the olfactory epithelium to 3kPZS and other

compounds, determining olfactory sensitivity.

Methodology:
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Animal Preparation: Anesthetize an adult sea lamprey and secure it in a holder.

Continuously supply aerated water over the gills for respiration.

Electrode Placement: Expose the olfactory epithelium and place a recording electrode on

its surface. Place a reference electrode elsewhere on the head.

Stimulus Application: Deliver precise concentrations of the test compound (e.g., 3kPZS)

dissolved in water to the olfactory epithelium via a delivery pipette. A blank water control

and a standard odorant (e.g., 10-5 M L-arginine) are used for comparison.

Data Recording: Record the voltage changes (EOG response) from the olfactory

epithelium upon stimulation. The magnitude of the response correlates with the potency of

the odorant.
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Experimental workflow for EOG recording.

Behavioral Assays
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Objective: To determine the behavioral response (attraction or repulsion) of sea lampreys to

3kPZS.

Methodology (Two-Choice Maze):

Apparatus: Use a two-choice maze or flume, which is a tank that splits the water flow into

two parallel channels before rejoining.

Acclimation: Place an ovulating female lamprey in the downstream portion of the maze

and allow it to acclimate.

Odor Application: Introduce the test odorant (e.g., synthetic 3kPZS at a specific

concentration) into one randomly chosen channel (the treatment arm) and a control

(solvent only) into the other.

Observation: Record the lamprey's behavior, noting the amount of time spent in each

channel and the number of entries into each arm.

Analysis: A statistically significant preference for the treatment arm indicates attraction.

This can be validated in natural stream settings to confirm the function of the pheromone

in a more complex environment.
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Experimental workflow for behavioral assays.

Application in Sea Lamprey Control
The potent attractive properties of 3kPZS make it a valuable tool for the integrated

management of invasive sea lampreys. Synthetic 3kPZS has been registered by the U.S.
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Environmental Protection Agency (EPA) as the first vertebrate pheromone biopesticide. Its

primary applications include:

Pheromone-Baited Trapping: Using 3kPZS as bait in traps can significantly increase the

capture rate of mature, migrating females, thereby removing them from the breeding

population.

Behavioral Manipulation: The release of 3kPZS in streams can be used to lure lampreys into

specific areas where they can be more easily trapped or where lampricide application is

more effective. It can also be used to disrupt natural mating by creating false pheromone

trails.

Conclusion
3-keto petromyzonol sulfate is a cornerstone of chemical communication in the sea lamprey,

functioning as the primary component of the male sex pheromone. It orchestrates complex

reproductive behaviors and physiological priming essential for successful spawning. A thorough

understanding of its biosynthesis, signaling pathways, and ecological function has paved the

way for its innovative use as an environmentally benign biopesticide. Continued research into

the full composition of the sea lamprey pheromone blend and the synergistic effects of its minor

components will further enhance the efficacy of pheromone-based control strategies, providing

a targeted and sustainable method for managing this invasive species.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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